N-desmethyl AH 7921 (hydrochloride)
Overview
Description
N-desmethyl AH 7921 (hydrochloride) is an analytical reference standard that is structurally categorized as an opioid. It is a major metabolite of AH 7921, a highly addictive opioid analgesic and selective μ-opioid receptor agonist. This product is intended for research and forensic applications.
Scientific Research Applications
Metabolic Characterization and Stability
- Metabolic Profiling and Stability : Research by Wohlfarth et al. (2016) focuses on the metabolic characterization of AH-7921. The study assessed its metabolic stability using human liver microsomes and human hepatocytes. This research provides a detailed analysis of the drug's metabolic profile, identifying various metabolites predominantly formed through demethylation and hydroxylation processes.
Pharmacological and Toxicological Analysis
- Analgesic Potency and Pharmacology : AH-7921 has been studied for its analgesic properties. Krstenansky et al. (2023) synthesized a variant of AH-7921, exploring its in vitro pharmacology and in vivo activity. This research sheds light on the analgesic potency and potential toxicities of AH-7921 variants.
- Behavioral and Pharmacokinetic Studies in Rodents : Lucchetti et al. (2018) investigated the brain disposition, metabolism, and behavioral effects of AH-7921 in rats. The study Lucchetti et al. (2018) provided insights into the pharmacokinetic and pharmacodynamic properties of AH-7921, including tolerance development and potential for addiction.
Legal and Regulatory Perspectives
- Scheduling and Legal Status : The legal status and regulatory controls of AH-7921 are crucial aspects of its research applications. A paper in the Federal Register (2016) details the placement of AH-7921 into Schedule I of the Controlled Substances Act, emphasizing the legal implications of handling this substance Federal Register (2016).
Additional Research Perspectives
- Synthesis and Structure Analysis : Research into the synthesis and structure of related compounds can provide a deeper understanding of AH-7921. Chakravarty and Suryanarayanan (2010) conducted a study on thiamine hydrochloride, which might offer insights into methodologies applicable to AH-7921 research Chakravarty & Suryanarayanan (2010).
properties
Product Name |
N-desmethyl AH 7921 (hydrochloride) |
|---|---|
Molecular Formula |
C15H20Cl2N2O · HCl |
Molecular Weight |
351.7 |
InChI |
InChI=1S/C15H20Cl2N2O.ClH/c1-18-15(7-3-2-4-8-15)10-19-14(20)11-5-6-12(16)13(17)9-11;/h5-6,9,18H,2-4,7-8,10H2,1H3,(H,19,20);1H |
InChI Key |
ZYEJHUPWOHWUGD-UHFFFAOYSA-N |
SMILES |
ClC1=C(Cl)C=CC(C(NCC2(NC)CCCCC2)=O)=C1.Cl |
synonyms |
AH 7921 desmethyl metabolite |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![[(1S,2R,3R,4R,5S,6S,8R,10R,13R,14R,16S,17S,18R)-8,14-diacetyloxy-11-ethyl-5-hydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate](/img/structure/B1164480.png)